6-(4-Hydroxyphenoxy)hexyl prop-2-enoate

• IUPAC Name: 6-(4-hydroxyphenoxy)hexyl prop-2-enoate
• InChI: InChI=1S/C15H20O4/c1-2-15(17)19-12-6-4-3-5-11-18-14-9-7-13(16)8-10-14/h2,7-10,16H,1,3-6,11-12H2
• InChI Key: VWDSGKYABCFREO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCCCCCOC1=CC=C(C=C1)O
• Molecular Formula: C15H20O4
• DSSTOX Substance ID: DTXSID80572295
• Molecular Weight: 264.32 g/mol
• CAS No.: 161841-12-9

Description

6-(4-Hydroxyphenoxy)hexyl prop-2-enoate (6-HPHE) is a synthetic compound that has been studied for a variety of applications in scientific research. It is a derivative of phenoxyacetic acid, a common organic compound that is widely used in a variety of industries. 6-HPHE has been studied for its potential applications in biochemistry, physiology, and pharmacology, and is being explored as a potential therapeutic agent for a range of diseases.

Scientific Research Applications

Materials Science and Chemistry

• Advanced Material Fabrication : Researchers have explored the synthesis and characterisation of methacrylic liquid crystalline side chain polymer containing azo groups, highlighting its potential in developing materials with unique optical and electronic properties. These polymers exhibit smectic phases, suggesting their application in advanced display technologies and optoelectronic devices (González-Henríquez et al., 2009).

• Photopolymerization for Display Technologies : The ability of certain prop-2-enoates to promote excellent photoalignment of liquid crystals has been documented, showcasing their utility in liquid crystal displays (LCDs). This research underscores the influence of molecular structure on the alignment quality, crucial for the performance of LCDs (Hegde et al., 2013).

Environmental and Bioremediation Studies

• Bioremediation of Environmental Pollutants : A study has demonstrated the role of laccase from Fusarium incarnatum in the biodegradation of Bisphenol A, an endocrine-disrupting chemical. The research emphasizes the use of non-aqueous catalysis to enhance the biodegradability of hydrophobic pollutants, potentially offering a sustainable approach to mitigating environmental pollution (Chhaya & Gupte, 2013).

Nanotechnology and Bioapplications

• Nanoparticle Synthesis : Hydroxyphenol compounds and derivatives have been used as reducing agents for the one-pot synthesis of gold nanoparticles with diverse morphologies. This research could pave the way for the development of novel nanoparticle-based applications in medicine, catalysis, and materials science (Lee & Park, 2011).

• Polyphenol-Containing Nanoparticles : The synthesis, properties, and therapeutic delivery of polyphenol-containing nanoparticles have been extensively studied. These nanoparticles show promise in various biomedical applications, including bioimaging, drug delivery, and cancer therapeutics, thanks to their antioxidation property and anticancer activity (Guo et al., 2021).

Mechanism of Action

Target of Action

The primary targets of 6-(4-Hydroxyphenoxy)hexyl prop-2-enoate are currently unknown. This compound is a relatively new chemical entity and research into its specific molecular targets is ongoing .

Mode of Action

As research progresses, more information about how this compound interacts with its targets and the resulting changes will become available .

Pharmacokinetics

The compound’s bioavailability, how it is distributed in the body, how it is metabolized, and how it is excreted are all areas of active research .

Result of Action

As research progresses, we will gain a better understanding of the effects of this compound at the molecular and cellular level .